
CAS number and molecular structure of 1,4-
Diaminocyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Diaminocyclohexane

Cat. No.: B098093 Get Quote

An In-Depth Technical Guide to 1,4-Diaminocyclohexane for Researchers and Drug

Development Professionals

Introduction
1,4-Diaminocyclohexane (DACH) is a versatile aliphatic diamine featuring a cyclohexane ring

with two amino groups substituted at the 1 and 4 positions. It is a crucial building block in both

polymer chemistry and pharmaceutical sciences, primarily due to its stereoisomeric forms—cis

and trans—which offer distinct structural properties.[1] The rigid, well-defined geometry of the

cyclohexane core makes DACH an important scaffold for constructing complex molecules with

specific spatial orientations. This guide provides a comprehensive overview of its chemical

properties, molecular structure, synthesis, and key applications relevant to researchers and

drug development professionals.

Molecular Structure and Properties
The molecular formula for 1,4-Diaminocyclohexane is C₆H₁₄N₂.[2] The cyclohexane

backbone predominantly adopts a thermodynamically stable chair conformation. The spatial

orientation of the two amino groups relative to the ring gives rise to two stereoisomers: cis-1,4-
Diaminocyclohexane and trans-1,4-Diaminocyclohexane.

trans-isomer: The two amino groups are on opposite sides of the cyclohexane ring, with one

in an axial and one in an equatorial position, or both in equatorial positions after a ring flip.

The diequatorial conformation is significantly more stable.
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cis-isomer: The two amino groups are on the same side of the ring, resulting in one axial and

one equatorial orientation.

These structural differences lead to distinct physical properties and applications. For instance,

the trans-isomer is a crystalline solid at room temperature, while the cis-isomer is a liquid, a

difference attributed to molecular packing efficiency.[3][4]

Chemical Identifiers
The following table summarizes the key chemical identifiers for 1,4-Diaminocyclohexane and

its stereoisomers.

Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

1,4-

Diaminocyclohexane

(mixture)

3114-70-3[5] C₆H₁₄N₂ 114.19[2]

cis-1,4-

Diaminocyclohexane
15827-56-2[3][6] C₆H₁₄N₂ 114.19[3]

trans-1,4-

Diaminocyclohexane
2615-25-0[7][8] C₆H₁₄N₂ 114.19[8][9]

Physicochemical Properties
This table outlines the key physicochemical properties for the cis and trans isomers of 1,4-
Diaminocyclohexane.
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Property
cis-1,4-
Diaminocyclohexane

trans-1,4-
Diaminocyclohexane

Appearance
Pale yellow to colorless

liquid[3]

White to light yellow

powder/crystal

Melting Point N/A (Liquid at room temp.) 68-72 °C[8]

Boiling Point N/A 197 °C[8]

Vapor Pressure N/A 18 mmHg (at 87.2 °C)[8]

Purity ≥ 98% (GC)[3] ≥ 98.0% (GC)[8]

Synthesis and Experimental Protocols
A common industrial method for synthesizing 1,4-Diaminocyclohexane involves the catalytic

hydrogenation of p-phenylenediamine, which typically yields a mixture of cis and trans isomers.

[10][11][12] Subsequent separation or isomerization is often required to obtain the pure,

desired stereoisomer.

Experimental Protocol: Isomerization of cis/trans
Mixture to Enrich trans-1,4-Diaminocyclohexane
The following protocol describes a method for increasing the concentration of the

thermodynamically more stable trans-isomer from a commercial mixture where the cis-isomer

is predominant. This process is crucial as the trans-isomer is often preferred for applications

requiring high crystallinity and thermal stability, such as in high-performance polymers.[13]

Objective: To convert a cis/trans (80/20) mixture of 1,4-Diaminocyclohexane to a mixture

enriched in the trans isomer.

Materials:

1,4-Diaminocyclohexane (80/20 cis/trans mixture)

Propylene glycol monomethyl ether (PGME)

5% Ruthenium (Ru) on alumina powder catalyst
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Sodium methoxide

Nitrogen (N₂) gas

500 mL autoclave

Membrane filter (0.2 µm)

Gas chromatography-mass spectrometry (GC-MS) equipment

Procedure:[10]

Charging the Autoclave: Charge the 500 mL autoclave with 100 g of 1,4-
diaminocyclohexane (80/20 cis/trans mixture), 100 g of PGME, 7.5 g of the Ru on alumina

catalyst, and 0.63 g of sodium methoxide.

Inerting the System: Purge the autoclave by pressurizing with N₂ gas to 10 kgf/cm³ and then

venting. Repeat this process three times to ensure an inert atmosphere.

Reaction Conditions: While stirring at 300 rpm, increase the temperature to 200 °C. Maintain

these conditions for 2 hours. The internal pressure will reach approximately 12 MPa.

Cooling and Filtration: After the reaction period, cool the mixture to room temperature. Filter

the reaction mixture through a 0.2 µm membrane filter to remove the catalyst and obtain the

filtrate.

Analysis: Analyze the resulting filtrate using GC-MS to determine the final ratio of cis and

trans isomers. The expected outcome is a shift in the isomer ratio, for example, to

approximately 65/35 (cis/trans).
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Workflow for Isomerization of 1,4-Diaminocyclohexane
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Reaction
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(DACH mixture, PGME, Ru catalyst, NaOMe)

2. Purge with Nitrogen Gas
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3. Heat to 200°C & Stir
(2 hours at 12 MPa)

Reaction Start

4. Cool to Room Temperature

Reaction Complete

5. Filter to Remove Catalyst

6. Analyze by GC-MS

Product: Enriched trans-DACH
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Isomerization of 1,4-Diaminocyclohexane Workflow
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Applications in Research and Drug Development
1,4-Diaminocyclohexane is a valuable scaffold in medicinal chemistry and materials science.

Its stereoisomers provide a rigid framework to which other functional groups can be attached,

enabling precise control over molecular geometry.

Drug Development: The diamine is a precursor for synthesizing biologically active molecules,

including antiviral and antitumor agents.[14] It has been incorporated into novel allosteric

inhibitors of MALT1 protease, a target for treating certain B-cell lymphomas.[1] The trans-

isomer, in particular, has been used in platinum-based anticancer complexes.[8]

PROTACs: It serves as a linker component in the synthesis of Proteolysis-Targeting

Chimeras (PROTACs).[15] PROTACs are bifunctional molecules that induce the degradation

of specific target proteins and are a promising modality in drug discovery.

Receptor Antagonists: Research has shown that 1,4-Diaminocyclohexane can act as an

antagonist at P2X3 receptors, which are implicated in pain perception. This suggests

potential applications in developing novel therapies for neuropathic pain.[4]

Polymer Chemistry: It is a key monomer in the synthesis of high-performance polymers like

polyamides and polyimides.[1][7][14] The stereochemistry of the diamine significantly

influences the thermal and mechanical properties of the resulting polymer.

Materials Science: In materials science, it is used as an organic linker in the creation of

Metal-Organic Frameworks (MOFs), which have applications in gas storage and catalysis.

[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b098093?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/1-4-cyclohexanediamine-dic11381.html
https://www.benchchem.com/product/b098093
https://www.sigmaaldrich.com/US/en/product/aldrich/32851
https://www.medchemexpress.com/cyclohexane-1-4-diamine.html
https://www.benchchem.com/product/b098093?utm_src=pdf-body
https://www.smolecule.com/products/s599516
https://www.benchchem.com/product/b098093
https://cymitquimica.com/cas/2615-25-0/
https://wap.guidechem.com/encyclopedia/1-4-cyclohexanediamine-dic11381.html
https://www.benchchem.com/product/B1219780
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role of 1,4-DACH in PROTAC Synthesis
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Logical relationship of 1,4-DACH in PROTACs

Spectroscopic Data
Structural characterization of 1,4-Diaminocyclohexane and its isomers is routinely performed

using spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS).
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Spectroscopic Data cis-Isomer trans-Isomer Mixture

¹H NMR
Complex multiplets for

ring protons.[4]

Ring protons: ~1.14-

1.93 ppm (multiplet)

[4]Amine protons:

~2.33 ppm (broad

signal)[4]

Spectra represent a

combination of both

isomers.

GC-MS
Available in spectral

databases.[2]

Available in spectral

databases.[16]

Available in spectral

databases.[17]

¹³C NMR
Available in spectral

databases.

Available in spectral

databases.[16]
N/A

Conclusion
1,4-Diaminocyclohexane is a foundational building block for advanced chemical synthesis.

The distinct properties of its cis and trans stereoisomers provide chemists and drug developers

with a versatile tool to engineer molecules with precise three-dimensional structures. From

creating robust, high-performance polymers to designing targeted protein degraders and novel

therapeutics, the applications of 1,4-Diaminocyclohexane continue to expand, underscoring

its significance in modern scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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